Cas no 1783783-27-6 (3-(Azetidin-3-ylmethyl)-5-cyclopentyl-1,2,4-oxadiazole)

• Product Name: 3-(Azetidin-3-ylmethyl)-5-cyclopentyl-1,2,4-oxadiazole
• CAS No: 1783783-27-6
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 4774936
• Update Time: 2025-09-26

3-(Azetidin-3-ylmethyl)-5-cyclopentyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(azetidin-3-ylmethyl)-5-cyclopentyl-1,2,4-oxadiazole
• 3-(Azetidin-3-ylmethyl)-5-cyclopentyl-1,2,4-oxadiazole

• Inchi： 1S/C11H17N3O/c1-2-4-9(3-1)11-13-10(14-15-11)5-8-6-12-7-8/h8-9,12H,1-7H2
• InChI Key： MANQYZYELXZSDX-UHFFFAOYSA-N
• SMILES： O1C(C2CCCC2)=NC(CC2CNC2)=N1

Computed Properties

• Exact Mass: 207.137162174 g/mol
• Monoisotopic Mass: 207.137162174 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 51
• Molecular Weight: 207.27

Additional information on 3-(Azetidin-3-ylmethyl)-5-cyclopentyl-1,2,4-oxadiazole

Professional Introduction to 3-(Azetidin-3-ylmethyl)-5-cyclopentyl-1,2,4-oxadiazole (CAS No. 1783783-27-6)

3-(Azetidin-3-ylmethyl)-5-cyclopentyl-1,2,4-oxadiazole is a significant compound in the field of pharmaceutical chemistry, characterized by its complex and highly functional molecular structure. This compound, identified by its CAS number 1783783-27-6, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecular framework of this oxadiazole derivative combines a cyclopentyl group with an azetidine moiety, creating a unique scaffold that may contribute to its pharmacological properties.

The structural composition of 3-(Azetidin-3-ylmethyl)-5-cyclopentyl-1,2,4-oxadiazole is particularly noteworthy for several reasons. The presence of the 1,2,4-oxadiazole core is a hallmark of many bioactive molecules, known for their ability to interact with biological targets such as enzymes and receptors. The cyclopentyl group appended to the oxadiazole ring introduces steric hindrance and influences the compound's solubility and metabolic stability, which are critical factors in drug design. Additionally, the azetidine substituent adds another layer of complexity, potentially affecting the compound's binding affinity and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic behavior of such compounds with greater accuracy. Studies have indicated that the combination of the cyclopentyl and azetidine groups in 3-(Azetidin-3-ylmethyl)-5-cyclopentyl-1,2,4-oxadiazole may enhance its bioavailability and reduce off-target effects. These findings are particularly relevant in the context of developing next-generation drugs that require high efficacy coupled with minimal side effects.

In vitro studies have begun to explore the potential therapeutic applications of this compound. Initial research suggests that it may exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways. The oxadiazole core is known to disrupt protein-protein interactions, making it a promising candidate for modulating signaling cascades involved in diseases such as cancer and autoimmune disorders. Furthermore, the cyclopentyl group's influence on metabolic pathways could provide insights into how this compound might be tailored for improved therapeutic outcomes.

The synthesis of 3-(Azetidin-3-ylmethyl)-5-cyclopentyl-1,2,4-oxadiazole presents unique challenges due to its complex structure. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct key functional groups efficiently. These advancements not only facilitate the production of this compound but also open avenues for modifying its structure to optimize its pharmacological properties.

The potential applications of this compound extend beyond traditional pharmaceuticals. Research is ongoing into its use as a building block for more complex molecules in material science and agrochemicals. The versatility of the oxadiazole scaffold allows for modifications that could lead to novel materials with enhanced properties. For instance, incorporating this moiety into polymers or coatings could result in materials with improved durability or biocompatibility.

Ethical considerations are also integral to the development and deployment of new chemical entities like 3-(Azetidin-3-ylmethyl)-5-cyclopentyl-1,2,4-oxadiazole. Ensuring that research is conducted responsibly and with appropriate safeguards is paramount. Collaborative efforts between academia and industry are essential to foster an environment where innovation can thrive while maintaining high standards of safety and ethical practice.

The future direction of research on this compound looks promising. With ongoing studies exploring its mechanism of action and potential therapeutic applications, it is likely that new insights will continue to emerge. As computational methods improve and synthetic techniques evolve, the accessibility of such complex molecules will increase, paving the way for further discoveries in drug development and beyond.